Cas no 543694-96-8 (1-(2,6-Dimethylphenyl)-1H-tetrazole)

• Product Name: 1-(2,6-Dimethylphenyl)-1H-tetrazole
• CAS No: 543694-96-8
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• MDL: MFCD00544816
• CID: 354796
• PubChem ID: 3910973
• Update Time: 2025-04-19

1-(2,6-Dimethylphenyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 1-(2,6-dimethylphenyl)-
• 1-(2,6-dimethylphenyl)tetrazole
• 1-(2,6-dimethylphenyl)-1H-tetrazole
• AKOS003197171
• 1-(2,6-Dimethyl-phenyl)-1H-tetrazole
• 543694-96-8
• MFCD00544816
• CS-0327022
• KUIODLCDYHGJSJ-UHFFFAOYSA-N
• LS-07528
• DTXSID40397906
• 1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazole
• 1-(2,6-Dimethylphenyl)-1H-tetrazole

• MDL： MFCD00544816
• Inchi： 1S/C9H10N4/c1-7-4-3-5-8(2)9(7)13-6-10-11-12-13/h3-6H,1-2H3
• InChI Key： KUIODLCDYHGJSJ-UHFFFAOYSA-N
• SMILES： N1(C=NN=N1)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 174.0907
• Monoisotopic Mass: 174.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives